Cas no 1007054-53-6 ((Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide)

(Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide structure
1007054-53-6 structure
Product Name:(Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide
CAS No:1007054-53-6
MF:C12H11N5O2
MW:257.248041391373
CID:5712421
PubChem ID:16413187
Update Time:2023-10-17

(Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide
    • N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxyiminoformamide
    • 3Y-0959
    • Methanimidamide, N'-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N-hydroxy-
    • 1007054-53-6
    • AKOS005090994
    • N'-[4-cyano-2-(4-methoxyphenyl)pyrazol-3-yl]-N-hydroxymethanimidamide
    • (Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide
    • Inchi: 1S/C12H11N5O2/c1-19-11-4-2-10(3-5-11)17-12(14-8-16-18)9(6-13)7-15-17/h2-5,7-8,18H,1H3,(H,14,16)
    • InChI Key: LLSXJKXUMLKVHW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C(=C(C#N)C=N1)/N=C/NO

Computed Properties

  • Exact Mass: 257.09127461g/mol
  • Monoisotopic Mass: 257.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 520.0±60.0 °C(Predicted)
  • pka: 9.98±0.69(Predicted)
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